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Compound of Interest

Compound Name: H-Lys-Asp-OH

Cat. No.: B3250847

Essential Safety and Handling Guide for H-Lys-
Asp-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of H-Lys-Asp-OH,
a dipeptide used in various research and development applications. The following procedures
are designed to ensure a safe laboratory environment during its handling and disposal. While

H-Lys-Asp-OH is not classified as a hazardous substance based on available data for similar
compounds, it is prudent to handle it with care as with any chemical of unknown toxicity.[1][2]

Physical and Chemical Properties

A summary of the key quantitative data for H-Lys-Asp-OH is presented below. This information
is critical for safe handling and storage.
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Property Value
Molecular Formula C10H19N30s[3][4]
Molecular Weight 261.28 g/mol [3]
White solid (Assumed based on similar
Appearance )
peptides)
Storage Temperature Recommended -20°C or below
CAS Number 20556-18-7

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

laboratory environment.
1. Engineering Controls and Preparation:

o Work in a well-ventilated area. For procedures that may generate dust, such as weighing, it
is highly recommended to work within a chemical fume hood.

e Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.

» Prepare all necessary equipment and reagents before handling the peptide to minimize
movement and the potential for spills.

2. Personal Protective Equipment (PPE):
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PPE Category Item Specifications & Use

Chemical splash goggles are
Eye and Face Protection Safety Goggles required to protect against

liquid splashes.

Recommended when there is
Face Shield a significant risk of splashing

or aerosol generation.

Nitrile gloves are the minimum

requirement. Change gloves

Hand Protection Disposable Gloves ) ) )
immediately if they become
contaminated.
A standard lab coat should be
Body Protection Laboratory Coat worn to protect skin and

clothing.

Essential to prevent injuries
Closed-toe Shoes ) )
from spills or dropped items.

An appropriate respirator (e.g.,

N95) should be worn to avoid
Respiratory Protection Dust Mask/Respirator inhalation of the powder,

especially when handling

larger quantities.

. Weighing and Reconstitution:

When weighing the lyophilized powder, do so in an area with minimal air currents to prevent
dispersal.

For reconstitution, slowly add the desired solvent to the vial containing the peptide to avoid
splashing.

. Experimental Use:
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e Handle all solutions containing H-Lys-Asp-OH with the same level of precaution as the solid
form.

Disposal Plan

Proper disposal of H-Lys-Asp-OH and associated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Solid Waste: Place excess solid peptide and any contaminated items (e.g., weighing paper,
pipette tips, gloves) into a clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect all solutions containing the peptide in a designated, sealed waste
container. Do not dispose of down the drain. The solvent used will determine the specific
hazardous waste category.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the
appropriate chemical waste stream.

Container Disposal: Rinse empty containers thoroughly with an appropriate solvent. The
rinseate should be collected and disposed of as chemical waste.

Final Disposal: Arrange for pickup and disposal by your institution's certified hazardous
waste management service.

Experimental Protocols
General Handling Protocol:

» Preparation: Don all required PPE as outlined in the table above. Ensure the work area is
clean and prepared.

e Weighing: In a fume hood or ventilated enclosure, carefully weigh the desired amount of H-
Lys-Asp-OH powder using a clean spatula and weighing paper.

 Dissolving: Transfer the powder to a suitable container. Slowly add the solvent of choice to
the desired concentration. Mix gently until fully dissolved.
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» Post-Handling: After use, decontaminate the work area. Remove and dispose of gloves and
any other contaminated disposable PPE. Wash hands thoroughly with soap and water.

Spill Response Protocol:

Evacuate: If a significant spill occurs, evacuate the immediate area.
o Secure: Cordon off the spill area to prevent entry.
o PPE: Don appropriate PPE, including respiratory protection if the spill involves powder.

o Containment: For solid spills, carefully sweep up the material to avoid generating dust and
place it in a labeled hazardous waste container. For liquid spills, absorb with an inert material
and place it in a sealed, labeled hazardous waste container.

o Decontamination: Clean the spill area with a suitable decontaminating agent and wipe it
down thoroughly.

Workflow for Safe Handling and Disposal of H-Lys-
Asp-OH
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Workflow for Safe Handling and Disposal of H-Lys-Asp-OH
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Caption: Workflow for the proper handling and disposal of H-Lys-Asp-OH waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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